Cas no 1448065-43-7 (4-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylbenzamide)

• Product Name: 4-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylbenzamide
• CAS No: 1448065-43-7
• MF: C₁₄H₁₄ClNO₂S
• MW: 295.784461498261
• CID: 6110119
• PubChem ID: 71804740
• Update Time: 2025-10-29

4-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylbenzamide
• 4-chloro-N-(2-methoxy-2-thiophen-3-ylethyl)benzamide
• 4-chloro-N-(2-methoxy-2-(thiophen-3-yl)ethyl)benzamide
• F6420-0064
• 1448065-43-7
• AKOS024557143
• 4-CHLORO-N-[2-METHOXY-2-(THIOPHEN-3-YL)ETHYL]BENZAMIDE

• Inchi： 1S/C14H14ClNO2S/c1-18-13(11-6-7-19-9-11)8-16-14(17)10-2-4-12(15)5-3-10/h2-7,9,13H,8H2,1H3,(H,16,17)
• InChI Key： XNGMEEFSIJJPBP-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1C=CSC=1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 295.0433776g/mol
• Monoisotopic Mass: 295.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylbenzamide

Chemical Profile of 4-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylbenzamide (CAS No. 1448065-43-7)

4-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylbenzamide, identified by its Chemical Abstracts Service (CAS) number 1448065-43-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by a benzene ring linked to an amide functional group. The presence of a chloro substituent at the 4-position of the benzene ring, combined with an N-substituent containing a methoxyethyl chain and a thiophene ring at the 2-position, endows it with unique structural and potentially pharmacological properties.

The molecular structure of 4-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylbenzamide exhibits a rich interplay of electronic and steric effects that contribute to its reactivity and biological activity. The chloro group, being electron-withdrawing, can modulate the electronic properties of the aromatic system, while the methoxyethyl chain introduces both hydrophobic and hydrophilic characteristics, enhancing solubility in various media. The thiophene ring, a heterocyclic aromatic component, is known for its role in many bioactive molecules, often contributing to binding interactions with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents based on benzamide derivatives due to their demonstrated efficacy in various pharmacological applications. Studies have highlighted the potential of 4-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylbenzamide as a lead compound for further medicinal chemistry exploration. Its structural features suggest possible interactions with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for drug discovery efforts targeting conditions such as arthritis and autoimmune diseases.

Research published in peer-reviewed journals has begun to elucidate the pharmacokinetic and pharmacodynamic profiles of this compound. Preliminary in vitro studies indicate that 4-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylbenzamide exhibits moderate affinity for certain protease enzymes, which are key players in cellular signaling cascades. The thiophene moiety appears to be particularly important for stabilizing interactions with these targets, suggesting that modifications around this core structure could yield more potent derivatives.

The synthesis of 4-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the amide bond between the benzoyl chloride derivative and the N-substituted amine, followed by functionalization of the methoxyethyl chain and thiophene incorporation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the thiophene ring efficiently, highlighting the importance of modern synthetic methodologies in accessing complex molecular architectures.

The potential therapeutic applications of 4-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylbenzamide are further supported by computational modeling studies. Molecular docking simulations have shown that this compound can bind effectively to several protein targets implicated in neurological disorders. The combination of electronic and steric features in its structure allows it to occupy binding pockets with high specificity, which is crucial for developing drugs with minimal side effects.

As research progresses, 4-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylbenzamide is being evaluated in preclinical models to assess its safety profile and efficacy. Animal studies have provided initial insights into its biological activity, revealing potential benefits in reducing inflammation and modulating pain responses. These findings align with earlier hypotheses derived from computational studies and reinforce its position as a valuable scaffold for drug development.

The chemical properties of 4-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylbenzamide also make it an interesting subject for studying molecular interactions at a fundamental level. Its ability to form hydrogen bonds due to the amide group and engage in π-stacking interactions via the aromatic rings provides insights into how such compounds interact with biological macromolecules. Understanding these interactions is essential for designing molecules that can enhance drug delivery systems or improve bioavailability.

In conclusion,4-chloro-N-2-methoxy--(thiophen--3--yl)ethylbenzamide (CAS No. 1448065--43--7) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Ongoing research continues to uncover new possibilities for its application in treating various diseases, underscoring its importance as a lead compound for medicinal chemists worldwide.